Cas no 89113-18-8 (ethyl 4-[(phenylsulfonyl)amino]benzoate)

• Product Name: ethyl 4-[(phenylsulfonyl)amino]benzoate
• CAS No: 89113-18-8
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 993610
• PubChem ID: 262295
• Update Time: 2025-04-20

ethyl 4-[(phenylsulfonyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[(phenylsulfonyl)amino]benzoate
• ethyl 4-(benzenesulfonamido)benzoate
• ethyl 4-(benzenesulfonylamino)benzoate
• 4-benzenesulfonylamino-benzoic acid ethyl ester
• 4-benzenesulphonamido ethyl benzoate
• 4-Benzolsulfonylamino-benzoesaeure-aethylester
• benzoic acid,4-[(phenylsulfonyl)amino]-,ethyl ester
• ethyl 4-<N-(phenylsulfonyl)amino>benzoate
• Ethyl 4-phenylsulfonamidobenzoate
• NSC-95748
• DTXSID30294298
• Oprea1_239893
• AKOS000394415
• 89113-18-8
• benzoic acid, 4-[(phenylsulfonyl)amino]-, ethyl ester
• SCHEMBL7782225
• ETHYL 4-((PHENYLSULFONYL)AMINO)BENZOATE
• NSC95748
• JTPMUYIXKZGEFI-UHFFFAOYSA-N
• DB-370367
• STK401852

• Inchi： 1S/C15H15NO4S/c1-2-20-15(17)12-8-10-13(11-9-12)16-21(18,19)14-6-4-3-5-7-14/h3-11,16H,2H2,1H3
• InChI Key： JTPMUYIXKZGEFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(C(=O)OCC)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 305.07200
• Monoisotopic Mass: 305.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 459.8°Cat760mmHg
• Flash Point: 231.9°C
• PSA: 80.85000
• LogP: 3.81790